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Compound of Interest

Compound Name: (R)-ONO-2952

Cat. No.: B10829530

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS.

This document provides crucial safety protocols and logistical plans for the handling and
disposal of (R)-ONO-2952, a potent, selective, and orally active TSPO antagonist.[1]
Adherence to these guidelines is essential to ensure personnel safety and maintain
experimental integrity.

Hazard Identification and Risk Assessment

(R)-ONO-2952 is a potent compound, necessitating a thorough risk assessment before any
handling activities. The primary risks associated with powdered potent compounds are
inhalation of airborne particles and dermal exposure. A risk-based approach to selecting
controls and Personal Protective Equipment (PPE) is critical to minimize exposure.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the cornerstone of safe handling. The following table
summarizes the recommended PPE for various laboratory activities involving (R)-ONO-2952.
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Activity

Recommended PPE

Rationale

Receiving and Unpacking

- Nitrile Gloves- Lab Coat-
Safety Glasses with Side
Shields

To protect against potential
external contamination of the

shipping container.

Weighing and Aliquoting
(Powder)

- Primary Engineering Control:
Chemical Fume Hood or Glove
Box- Respiratory Protection:
N95 or higher rated respirator
(PAPR recommended for
larger quantities)[2]- Hand
Protection: Double-gloving with
nitrile gloves[3]- Body
Protection: Disposable lab coat
or gown with knit cuffs[2]- Eye
Protection: Chemical splash

goggles or a full-face shield[2]

High risk of aerosolization of
fine powder. Engineering
controls are the first line of
defense. Full PPE is
mandatory to prevent

inhalation and skin contact.

Solubilization and Dilution

- Primary Engineering Control:
Chemical Fume Hood- Hand
Protection: Nitrile gloves- Body
Protection: Lab coat- Eye
Protection: Safety glasses with

side shields

The risk of aerosolization is
lower once the compound is in
solution, but splash hazards

remain.

In-vitro / In-vivo Dosing

- Hand Protection: Appropriate
chemical-resistant gloves-
Body Protection: Lab coat- Eye

Protection: Safety glasses

Focus on preventing
accidental skin and eye
contact during experimental

procedures.

Waste Disposal

- Nitrile Gloves- Lab Coat-

Safety Glasses

To protect against residual
contamination on waste

materials.

Engineering Controls

Whenever possible, engineering controls should be the primary method of exposure reduction.
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Control Measure

Application

Chemical Fume Hood

Essential for all operations involving the
handling of powdered (R)-ONO-2952 and for

preparing solutions.

Glove Box / Containment Isolator

Recommended for frequent handling of larger
guantities of the powdered compound to provide

a higher level of containment.

Vented Balance Enclosure

A specialized fume hood for weighing potent
powders to minimize air turbulence and ensure
accurate measurements while maintaining

containment.

Handling Procedures and Operational Plan

A systematic workflow is critical to ensure safety at every stage of handling (R)-ONO-2952.
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Disposal Plan

All materials that come into contact with (R)-ONO-2952 must be treated as hazardous waste.

Waste Type Disposal Procedure

] ] ) ] - Collect in a dedicated, clearly labeled, sealed
Contaminated Solid Waste(e.g., pipette tips, ) o
hazardous waste container.- Do not mix with
tubes, gloves, bench paper)
non-hazardous waste.

- Collect in a sealed, labeled, and appropriate

Contaminated Liquid Waste(e.g., unused solvent-resistant waste container.- Follow
solutions, rinsing solvents) institutional guidelines for chemical waste
disposal.

) ) - Dispose of immediately in a designated sharps
Contaminated Sharps(e.qg., needles, syringes) ) )
container for hazardous chemical waste.

Follow all local and institutional regulations for the disposal of hazardous chemical waste.

Emergency Procedures
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Situation Immediate Action

- Immediately flush the affected area with
) copious amounts of water for at least 15
Skin Contact . . .
minutes.- Remove contaminated clothing.- Seek

medical attention.

- Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open.- Seek immediate medical attention.

- Move the individual to fresh air.- If breathing is
Inhalation difficult, provide respiratory support.- Seek

immediate medical attention.

- Evacuate the immediate area.- Alert others
and the laboratory safety officer.- For a small
spill of powder, gently cover with a damp paper
Spil towel to avoid raising dust. For a liquid spill,
absorb with an inert material.- Decontaminate
the area using an appropriate cleaning agent.-
All spill cleanup materials must be disposed of

as hazardous waste.

This guide is intended to supplement, not replace, comprehensive laboratory safety training
and institutional protocols. Always consult the specific Safety Data Sheet (SDS) for (R)-ONO-
2952 and your institution's safety guidelines before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
(R)-ONO-2952]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829530#personal-protective-equipment-for-
handling-r-ono-2952]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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